
Essential Safety and Operational Guide for
Handling SHP836

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406 Get Quote

FOR RESEARCH USE ONLY. NOT FOR USE IN HUMANS.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SHP836, a potent allosteric inhibitor of SHP2.

The following guidelines are designed to ensure the safe handling, storage, and disposal of this

compound, alongside a detailed experimental protocol for its use.

Immediate Safety and Handling Precautions
SHP836 is a small molecule inhibitor and should be handled with care in a laboratory setting.

While a specific Safety Data Sheet (SDS) for SHP836 is not publicly available, general safety

precautions for similar chemical compounds should be strictly followed. A generic SDS from the

supplier, MedChemExpress, is available for reference.

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling

SHP836 to minimize exposure.
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PPE Category Item Specification

Eye Protection Safety Goggles
With side shields to protect

against splashes.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Fume Hood

All handling of solid SHP836

and preparation of stock

solutions should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Spill and Emergency Procedures
Spill Response:

In the event of a spill, evacuate the immediate area and prevent others from entering.

For solid SHP836: Gently cover the spill with absorbent material to avoid raising dust. Collect

the material into a sealed container for hazardous waste disposal.

For SHP836 solutions: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a sealed container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent (e.g., ethanol) followed by soap and

water. All cleaning materials should be disposed of as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Storage and Disposal Plan
Storage:

Proper storage of SHP836 is critical to maintain its stability and prevent accidental exposure.

Parameter Condition Duration

Solid Form Dry, dark, and at 0 - 4°C Short term (days to weeks)

-20°C Long term (months to years)

Stock Solution -80°C Up to 2 years[1]

-20°C Up to 1 year[1]

Disposal Plan:

All waste containing SHP836, including the pure compound, solutions, and contaminated

materials (e.g., pipette tips, vials, gloves), must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Procedure:

Segregation: Collect all SHP836 waste in a designated, leak-proof, and clearly labeled

hazardous waste container. Do not mix with other waste streams.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"SHP836," and the approximate concentration and quantity.
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Storage of Waste: Store the hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials.

Institutional Guidelines: Follow your institution's specific procedures for the collection and

disposal of chemical waste. Contact your Environmental Health and Safety (EHS)

department for guidance.

Physicochemical and Potency Data
The following tables summarize the key quantitative data for SHP836.

Physicochemical Properties:

Property Value

Molecular Formula C₁₆H₁₉Cl₂N₅

Molecular Weight 352.26 g/mol

CAS Number 1957276-35-5

Appearance Solid powder[2]

Purity >98%[2]

Solubility Data:

Solvent Concentration Notes

DMSO 250 mg/mL (709.70 mM)
Ultrasonic assistance may be

needed.[1]

Biological Activity:

Parameter Value Target

IC₅₀ 12 µM Full-length SHP2[1][3]
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Experimental Protocol: Western Blot for SHP2
Inhibition
This protocol is adapted from a method for a similar SHP2 inhibitor, SHP099, and can be used

to assess the efficacy of SHP836 in a cellular context by monitoring the phosphorylation status

of downstream effectors like ERK1/2.[4]

Materials:

SHP836

Cell line of interest (e.g., KYSE-520)

Cell culture medium and supplements

Phosphate-buffered saline (PBS)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels

PVDF or nitrocellulose membranes

Blocking buffer (5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-ERK, anti-total ERK, anti-SHP2, anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:
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Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with varying

concentrations of SHP836 (based on its IC₅₀) for the desired time. Include a vehicle control

(e.g., DMSO).

Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE

by adding Laemmli buffer and boiling.

SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF or

nitrocellulose membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at

4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate

HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection: Visualize protein bands using a chemiluminescent substrate and an imaging

system.

Analysis: Quantify band intensities and normalize to a loading control (e.g., GAPDH) to

determine the effect of SHP836 on protein phosphorylation.

Visualizing the SHP2 Signaling Pathway
The following diagram illustrates the central role of SHP2 in the RAS/MAPK signaling pathway,

which is a key target of SHP836.
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Caption: SHP2 signaling pathway and the inhibitory action of SHP836.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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